![molecular formula C6H6N2O2 B2551784 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine CAS No. 1368345-12-3](/img/structure/B2551784.png)
2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DPA or 2,3-dihydro-2-hydroxy-1H-pyrido[4,3-b]indol-5-amine.
Scientific Research Applications
Synthesis and Medicinal Chemistry
- Synthesis of Pyridin Derivatives : Research shows the development of methods for synthesizing pyridin derivatives, including 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine, highlighting their importance in medicinal chemistry (Chikhalikar et al., 2011).
Catalysis and Chemical Reactions
- Rhodium-Catalyzed Reactions : Studies demonstrate the use of dioxazolones, which are structurally related to this compound, in Rhodium-catalyzed reactions for producing N-(2-(imidazo[1,2- a]pyridin-2-yl)phenyl)acetamide derivatives (Samanta et al., 2019).
Heterocyclic Chemistry
- Synthesis of Oxazolo-pyridine Derivatives : Research has shown the synthesis of oxazolo-pyridine derivatives, a process relevant to this compound, by intramolecular cyclization and nucleophilic substitution (Palamarchuk et al., 2019).
Green Chemistry
- Fe-catalyzed Epoxidation : Studies involving Fe catalysts in the epoxidation of olefins use compounds structurally similar to this compound, contributing to environmentally benign chemical processes (Anilkumar et al., 2007).
Pharmacological Probes
- Privileged Scaffold in Medicinal Chemistry : The structural analogues of this compound, like benzoxazolone derivatives, are considered "privileged scaffolds" in medicinal chemistry due to their ability to mimic certain pharmacophores (Poupaert et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
[1,3]dioxolo[4,5-b]pyridin-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O2/c7-5-2-1-4-6(8-5)10-3-9-4/h1-2H,3H2,(H2,7,8) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIYSZGWWBODJBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)N=C(C=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.